Cas no 1251618-33-3 (4-acetamido-N-{[4-(propan-2-yl)phenyl]methyl}-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide)

• Product Name: 4-acetamido-N-{[4-(propan-2-yl)phenyl]methyl}-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide
• CAS No: 1251618-33-3
• MF: C₂₁H₂₂N₄O₂S
• MW: 394.489983081818
• CID: 5345548
• Update Time: 2025-05-23

4-acetamido-N-{[4-(propan-2-yl)phenyl]methyl}-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(Acetylamino)-N-[[4-(1-methylethyl)phenyl]methyl]-3-(2-pyridinyl)-5-isothiazolecarboxamide
• 4-acetamido-N-{[4-(propan-2-yl)phenyl]methyl}-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide

• Inchi： 1S/C21H22N4O2S/c1-13(2)16-9-7-15(8-10-16)12-23-21(27)20-19(24-14(3)26)18(25-28-20)17-6-4-5-11-22-17/h4-11,13H,12H2,1-3H3,(H,23,27)(H,24,26)
• InChI Key： ZOTUINOKCSJWKV-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2=CC=C(C(C)C)C=C2)=O)=C(NC(C)=O)C(C2=NC=CC=C2)=N1

Experimental Properties

• Density: 1.252±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 522.7±50.0 °C(Predicted)
• pka: 12.83±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 4-acetamido-N-{[4-(propan-2-yl)phenyl]methyl}-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide

Introduction to 4-Acetamido-N-{[4-(Propan-2-yl)phenyl]methyl}-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide (CAS No. 1251618-33-3)

4-Acetamido-N-{[4-(Propan-2-yl)phenyl]methyl}-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide, also known by its CAS number 1251618-33-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are heterocyclic compounds characterized by a five-membered ring containing one sulfur and one nitrogen atom. The unique structural features of this compound make it an intriguing candidate for various biological studies and drug development initiatives.

The chemical structure of 4-acetamido-N-{[4-(propan-2-yl)phenyl]methyl}-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide includes an acetamido group, a substituted phenylmethyl group, and a pyridine ring, all attached to the thiazole core. These functional groups contribute to the compound's pharmacological properties and its interactions with biological targets. The acetamido group is known for its ability to form hydrogen bonds, which can enhance the compound's binding affinity to specific receptors. The substituted phenylmethyl group provides hydrophobic interactions, while the pyridine ring adds aromaticity and potential π-π stacking interactions.

Recent research has focused on the biological activities of 4-acetamido-N-{[4-(propan-2-yl)phenyl]methyl}-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of inflammatory diseases and pain management. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, in vivo studies in animal models have shown that it reduces inflammation and pain without significant side effects.

The mechanism of action of 4-acetamido-N-{[4-(Propan-2-yl)phenyl]methyl}-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide is believed to involve multiple pathways. It has been shown to modulate the activity of key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, it may interact with specific receptors or signaling pathways that regulate inflammatory responses. For example, it has been reported to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammation and immune responses.

In addition to its anti-inflammatory properties, 4-acetamido-N-{[4-(propan-2-yl)phenyl]methyl}-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide has also shown potential as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines. The compound appears to target multiple signaling pathways involved in cell survival and proliferation, such as the PI3K/AKT and MAPK pathways. These findings suggest that it could be developed as a novel therapeutic agent for cancer treatment.

The safety profile of 4-acetamido-N-{[4-(propan-2-yl)phenyl]methyl}-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide is another important aspect of its development as a therapeutic agent. Preclinical toxicity studies have indicated that it is well-tolerated at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 4-acetamido-N-{[4-(propan-2-yl)phenyl]methyl}-3-(pyridin-2-yl)-1,2-thiazole-5-carboxamide (CAS No. 1251618-33-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery. Ongoing studies aim to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.